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Compound of Interest

Compound Name: 2-Chlorobenzamide

Cat. No.: B146235 Get Quote

Essential Safety and Handling Guide for 2-
Chlorobenzamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Chlorobenzamide (CAS No. 609-66-5). Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental impact in the

laboratory.

I. Hazard Identification and Personal Protective
Equipment (PPE)
2-Chlorobenzamide is classified as harmful if swallowed and may cause skin and eye

irritation.[1][2][3] Some sources also indicate it can be fatal if inhaled.[4] Therefore, strict

adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles conforming to

EN 166 (EU) or

NIOSH (US)

standards.[5][6]

Protects eyes from

dust and splashes.[6]

Face Shield

To be worn with safety

goggles, especially for

larger quantities or

when splashing is

possible.[6][7]

Provides full-face

protection.[6]

Skin and Body

Protection

Chemical-resistant

Gloves

Nitrile gloves are a

suitable choice.[6]

Inspect before use

and change

frequently.[4]

Prevents skin contact.

[6]

Lab Coat
Long-sleeved lab

coat.[6]

Protects skin and

clothing from

accidental spills.[6]

Full Body Suit

A complete suit

protecting against

chemicals may be

necessary for large-

scale operations.[4]

Offers enhanced

protection against

chemical exposure.

Respiratory Protection

NIOSH-approved

Respirator or Fume

Hood

All handling of the

solid should ideally

occur in a certified

chemical fume hood.

[1][6] Use a full-face

particle respirator if

exposure limits are

exceeded or irritation

is experienced.[4]

Prevents inhalation of

dust particles.[4][6]
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II. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for minimizing exposure and ensuring a safe working

environment when handling 2-Chlorobenzamide.

A. Pre-Operational Checks:

Verify Equipment: Ensure a certified chemical fume hood, eyewash station, and safety

shower are accessible and operational.[5]

Gather Materials: Have all necessary PPE, handling equipment (spatulas, weigh boats), and

waste containers readily available.

Review Safety Data Sheet (SDS): Before starting, review the SDS for 2-Chlorobenzamide.

B. Handling Procedures:

Work in a Ventilated Area: Conduct all weighing and transferring of 2-Chlorobenzamide
powder inside a certified chemical fume hood to avoid dust formation.[1][4]

Don PPE: Wear all the recommended PPE as detailed in Table 1.

Dispensing: Carefully dispense the required amount of 2-Chlorobenzamide, minimizing the

generation of dust.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[2]

No Consumption: Do not eat, drink, or smoke in the handling area.[5]

C. Post-Handling:

Clean Workspace: Thoroughly clean the work area and any equipment used.

Decontaminate PPE: Decontaminate reusable PPE according to the manufacturer's

instructions. Dispose of single-use PPE in the designated waste stream.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][5]
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III. Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Ingestion

If swallowed, call a POISON CENTER or doctor

immediately.[5] Rinse mouth with water.[5] Do

NOT induce vomiting.[2]

Inhalation

Move the person to fresh air.[2] If not breathing,

give artificial respiration.[5] Seek medical

attention if symptoms persist.[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing.[2] If skin irritation

persists, call a physician.[5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[5] Get

medical attention.[5]

IV. Disposal Plan
Proper storage and disposal are critical to prevent environmental contamination and ensure

regulatory compliance.

A. Storage of Waste:

Container: Keep waste in a suitable, closed, and clearly labeled container.[5]

Location: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents.[1][2]

B. Spill and Leak Cleanup:

Containment: For small spills, sweep or vacuum up the material and place it into a suitable

disposal container.[2] Avoid generating dust.[2]
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Ventilation: Ensure adequate ventilation during cleanup.[2]

Environmental Precautions: Prevent the product from entering drains.[4]

C. Final Disposal:

Licensed Contractor: Arrange for disposal through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5][6]

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.[1]

V. Physical and Chemical Properties
Table 2: Properties of 2-Chlorobenzamide

Property Value

Appearance White to off-white crystalline solid/powder[1][5]

Odor Faint characteristic odor or odorless[1][5]

Molecular Formula C7H6ClNO[1]

Molecular Weight 155.58 g/mol [4]

Melting Point 141 - 145 °C (285.8 - 293 °F)[5]

Solubility

Sparingly soluble in water; more soluble in

organic solvents like ethanol, acetone, and

dimethylformamide.[1]

Stability
Stable under normal temperatures and

pressures.[1]

VI. Workflow for Handling and Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of 2-
Chlorobenzamide.

Caption: Safe handling and disposal workflow for 2-Chlorobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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